Cas no 140421-90-5 (1H-Pyrazole-4-carboxylic acid, 1-(2-pyridinyl)-, octyl ester)
140421-90-5 structure
Product Name:1H-Pyrazole-4-carboxylic acid, 1-(2-pyridinyl)-, octyl ester
CAS No:140421-90-5
MF:C17H23N3O2
MW:301.383424043655
CID:1292328
Update Time:2024-08-04
1H-Pyrazole-4-carboxylic acid, 1-(2-pyridinyl)-, octyl ester Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-4-carboxylic acid, 1-(2-pyridinyl)-, octyl ester
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- Inchi: 1S/C17H23N3O2/c1-2-3-4-5-6-9-12-22-17(21)15-13-19-20(14-15)16-10-7-8-11-18-16/h7-8,10-11,13-14H,2-6,9,12H2,1H3
- InChI Key: WJUWFWPAPCLRHQ-UHFFFAOYSA-N
- SMILES: N1(C2=NC=CC=C2)C=C(C(OCCCCCCCC)=O)C=N1
Computed Properties
- Exact Mass: 301.17919
Experimental Properties
- Density: 1.10±0.1 g/cm3(Predicted)
- Boiling Point: 430.1±20.0 °C(Predicted)
- PSA: 57.01
- pka: 0.90±0.19(Predicted)
1H-Pyrazole-4-carboxylic acid, 1-(2-pyridinyl)-, octyl ester Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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